Cas no 111716-77-9 (4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole)

4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole structure
111716-77-9 structure
Product Name:4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole
CAS No:111716-77-9
MF:C22H15F3N2
MW:364.363115549088
CID:2607159
PubChem ID:14028963
Update Time:2025-04-21

4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole
    • SCHEMBL10717401
    • DTXSID60554635
    • 111716-77-9
    • 4,5-diphenyl-2-(2-(trifluoromethyl)phenyl)-1h-imidazole
    • Inchi: 1S/C22H15F3N2/c23-22(24,25)18-14-8-7-13-17(18)21-26-19(15-9-3-1-4-10-15)20(27-21)16-11-5-2-6-12-16/h1-14H,(H,26,27)
    • InChI Key: WEDRNIUGRMVICZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)(F)F

Computed Properties

  • Exact Mass: 364.11873297Da
  • Monoisotopic Mass: 364.11873297Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 28.7Ų
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